Biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone

• Molecular Formula: C22H22N2O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: [4-(furan-2-ylmethyl)piperazin-1-yl]-(4-phenylphenyl)methanone
• InChI: InChI=1S/C22H22N2O2/c25-22(20-10-8-19(9-11-20)18-5-2-1-3-6-18)24-14-12-23(13-15-24)17-21-7-4-16-26-21/h1-11,16H,12-15,17H2
• InChI Key: JGAHBGGKYYVNOU-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CO2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4

Description

Biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone, also known as Compound A, is a synthetic compound that has recently gained attention in the field of scientific research. This compound has shown potential in various applications, including drug development and medical research.

Mechanism Of Action

The mechanism of action of Biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone A is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in the body. It has been found to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune response. It also inhibits the activity of JAK-STAT signaling pathway, which is involved in cell growth and differentiation.
Biochemical and Physiological Effects:
Biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone A has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the body, which can lead to a decrease in the risk of chronic diseases such as cancer and cardiovascular disease. It has also been found to inhibit the growth of tumor cells and enhance the immune response to viral infections.

Advantages And Limitations For Lab Experiments

One of the advantages of using Biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone A in lab experiments is its high potency and specificity. It has been found to have a low toxicity profile, making it a safe compound to use in experiments. However, one of the limitations of using Biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone A is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on Biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone A. One area of interest is its potential as a therapeutic agent for the treatment of chronic diseases such as cancer and cardiovascular disease. Additionally, further research is needed to fully understand the mechanism of action of Biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone A and its effects on the body. Other future directions include the development of more efficient synthesis methods for Biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone A and the investigation of its potential as a tool in chemical biology research.
In conclusion, Biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone A is a synthetic compound that has shown potential in various scientific research applications, including drug development and medical research. Its anti-inflammatory, anti-tumor, and anti-viral properties make it a promising candidate for future research. However, further research is needed to fully understand its mechanism of action and potential as a therapeutic agent.

Synthesis Methods

The synthesis of Biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone A involves the reaction of biphenyl-4-carboxylic acid with furan-2-ylmethylamine to form biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone. The reaction takes place in the presence of a coupling reagent, typically EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole), in an organic solvent such as DMF (N,N-dimethylformamide). The reaction mixture is then purified by column chromatography to obtain the pure Biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone A.

Scientific Research Applications

Biphenyl-4-yl[4-(furan-2-ylmethyl)piperazin-1-yl]methanone A has shown potential in various scientific research applications, including drug development, medical research, and chemical biology. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising candidate for drug development. Additionally, it has been used in medical research to study the effects of inflammation and oxidative stress on the body.